Cas no 1797870-67-7 (1-[4-[(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl]phenyl]ethanone)

• Product Name: 1-[4-[(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl]phenyl]ethanone
• CAS No: 1797870-67-7
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 5374161
• Update Time: 2025-06-09

1-[4-[(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl]phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl]phenyl]ethanone

• Inchi： 1S/C15H15N3O3S/c1-11(19)12-2-4-14(5-3-12)22(20,21)18-7-6-15-13(9-18)8-16-10-17-15/h2-5,8,10H,6-7,9H2,1H3
• InChI Key： KLQWZYAJGGCFCR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(S(N2CC3=CN=CN=C3CC2)(=O)=O)C=C1)C

Experimental Properties

• Density: 1.364±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.3±60.0 °C(Predicted)
• pka: 1.70±0.20(Predicted)

Additional information on 1-[4-[(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl]phenyl]ethanone

Comprehensive Overview of 1-[4-[(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl]phenyl]ethanone (CAS No. 1797870-67-7)

1-[4-[(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl]phenyl]ethanone (CAS No. 1797870-67-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrido[4,3-d]pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a sulfonyl group and an acetyl moiety in its structure enhances its potential as a key intermediate in drug discovery and development. Researchers are particularly interested in its applications as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and precision medicine.

The molecular structure of 1-[4-[(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl]phenyl]ethanone features a dihydropyrido-pyrimidine core, a motif frequently explored in medicinal chemistry due to its ability to modulate protein-protein interactions. Recent studies highlight its relevance in addressing drug-resistant diseases, a pressing concern in modern healthcare. The compound's sulfonamide linkage contributes to its stability and bioavailability, making it a promising candidate for further optimization. With the rise of AI-driven drug design, computational models have identified this compound as a potential lead for anti-inflammatory and neuroprotective agents, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1797870-67-7 is synthesized through multi-step organic reactions, including sulfonylation and cyclization processes. Its purity and characterization are typically confirmed via HPLC, NMR, and mass spectrometry, ensuring compliance with rigorous pharmaceutical standards. The compound's logP and solubility profiles are critical parameters for formulation scientists, as they influence its pharmacokinetic behavior. These attributes are often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, Excretion) properties, a hot topic in drug development circles.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 1-[4-[(7,8-Dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl]phenyl]ethanone to minimize waste and energy consumption. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Additionally, the compound's potential role in personalized medicine has sparked interest, as it could be tailored to individual genetic profiles—a subject frequently queried in healthtech and biotech search trends.

Market analysts note growing demand for high-value pharmaceutical intermediates like CAS No. 1797870-67-7, driven by advancements in biologics and small-molecule therapeutics. Its patent landscape and IP (Intellectual Property) status are also areas of scrutiny, especially among investors tracking emerging biopharma startups. As the scientific community continues to unravel its mechanisms, this compound exemplifies the intersection of traditional organic synthesis and cutting-edge biomedical innovation.